Beauverilide A
Beauverilide A
Brand Name:
Vulcanchem
CAS No.:
13594-27-9
VCID:
VC0085171
InChI:
InChI=1S/C31H49N3O5/c1-7-9-10-12-15-22(6)25-19-26(35)33-27(20(3)4)30(37)32-24(18-23-16-13-11-14-17-23)29(36)34-28(21(5)8-2)31(38)39-25/h11,13-14,16-17,20-22,24-25,27-28H,7-10,12,15,18-19H2,1-6H3,(H,32,37)(H,33,35)(H,34,36)/t21-,22?,24-,25?,27-,28+/m0/s1
SMILES:
CCCCCCC(C)C1CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)O1)C(C)CC)CC2=CC=CC=C2)C(C)C
Molecular Formula:
C31H49N3O5
Molecular Weight:
543.749
Beauverilide A
CAS No.: 13594-27-9
Cat. No.: VC0085171
Molecular Formula: C31H49N3O5
Molecular Weight: 543.749
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13594-27-9 |
|---|---|
| Molecular Formula | C31H49N3O5 |
| Molecular Weight | 543.749 |
| IUPAC Name | (3R,6S,9S)-6-benzyl-3-[(2S)-butan-2-yl]-13-octan-2-yl-9-propan-2-yl-1-oxa-4,7,10-triazacyclotridecane-2,5,8,11-tetrone |
| Standard InChI | InChI=1S/C31H49N3O5/c1-7-9-10-12-15-22(6)25-19-26(35)33-27(20(3)4)30(37)32-24(18-23-16-13-11-14-17-23)29(36)34-28(21(5)8-2)31(38)39-25/h11,13-14,16-17,20-22,24-25,27-28H,7-10,12,15,18-19H2,1-6H3,(H,32,37)(H,33,35)(H,34,36)/t21-,22?,24-,25?,27-,28+/m0/s1 |
| Standard InChI Key | HJBLIOPGIUXVFY-KWTKYGEESA-N |
| SMILES | CCCCCCC(C)C1CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)O1)C(C)CC)CC2=CC=CC=C2)C(C)C |
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